Diethylaminoethyl methacrylate methyl methacrylate

• CAS No.: 138164-48-4
• Molecular Formula: C15H27NO4
• Molecular Weight: 285.38 g/mol
• IUPAC Name: 2-(diethylamino)ethyl 2-methylprop-2-enoate;methyl 2-methylprop-2-enoate
• InChI: InChI=1S/C10H19NO2.C5H8O2/c1-5-11(6-2)7-8-13-10(12)9(3)4;1-4(2)5(6)7-3/h3,5-8H2,1-2,4H3;1H2,2-3H3
• InChI Key: UIMGFUHIJYYYPC-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCOC(=O)C(=C)C.CC(=C)C(=O)OC
• Related CAS: 27027-16-3

Description

Diethylaminoethyl methacrylate methyl methacrylate is a useful research compound. Its molecular formula is C15H27NO4 and its molecular weight is 285.38 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a flask equipped with a stirring blade and a tube for nitrogen introduction were charged 1,500 parts of ion-exchanged water and heated to 60° C. Twenty parts of diethylamino methacrylate and 60 parts of methyl methacrylate were added thereto while stirring. To the mixture were further added 20 parts 2,2'-azobis(2-amidinopropane) dihydrochloride ("V-50" produced by Wako Pure Chemical Ind. Ltd.) and 10 parts of 2,2'-azobis(2-methyl-N-(1,1'-bis(hydroxymethyl)-2-hydroxyethyl)propionamide) ("V-080" produced by Wako Pure Chemical Ind. Ltd.), followed by heating to 65° C., at which the mixture was subjected to soap-free polymerization for 24 hours. After completion of the reaction, the fine particles thus produced were washed with 5000 parts of ion-exchanged water by means of a centrifugal separator to obtain fine particles of a diethylaminoethyl methacrylate/methyl methacrylate copolymer having an amidino hydrochloride group and a hydroxyl group on the surface thereof and having an average particle size of 0.5 μm.